Cas no 2138068-45-6 (2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid)

• Product Name: 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid
• CAS No: 2138068-45-6
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6053565
• PubChem ID: 165606343
• Update Time: 2025-10-30

2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1159744
• 2138068-45-6
• 2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]acetic acid
• 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid

• Inchi： 1S/C13H22O3/c1-4-13(2,3)11-6-5-10(14)7-9(11)8-12(15)16/h9,11H,4-8H2,1-3H3,(H,15,16)
• InChI Key： PPDLDJFVEUDHQA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(CC(=O)O)C1)C(C)(C)CC

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid

Introduction to 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic Acid (CAS No. 2138068-45-6)

2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid (CAS No. 2138068-45-6) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs and treatments.

The molecular structure of 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid is composed of a cyclohexane ring with a ketone group at the 5-position and an acetic acid moiety attached to the 2-position. The presence of a 2-methylbutan-2-yl substituent further adds to its complexity and functional diversity. This intricate structure provides a foundation for exploring its chemical properties and biological activities.

Recent studies have focused on the synthesis and characterization of 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid. Researchers have employed various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven effective in achieving high selectivity and efficiency. These advancements in synthetic methodologies have paved the way for large-scale production and further investigation into its potential applications.

In terms of biological activity, 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid has shown promising results in preliminary studies. It has been evaluated for its anti-inflammatory properties, with some studies indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has explored the pharmacokinetic properties of 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further preclinical and clinical evaluation. The compound's stability under various conditions has also been assessed, ensuring its reliability in different formulations and delivery systems.

The potential therapeutic applications of 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid extend beyond anti-inflammatory effects. Preliminary data suggest that it may also possess antioxidant properties, which could be beneficial in protecting cells from oxidative stress-related damage. This dual functionality makes it an attractive target for developing multifunctional drugs that can address multiple aspects of disease pathology.

In the realm of drug discovery, 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid has been identified as a lead compound for further optimization. Structure-based drug design approaches are being employed to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict binding interactions with target proteins and guide the rational design of more effective derivatives.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid. While early-stage trials are still underway, preliminary results are encouraging. These trials aim to assess the compound's pharmacological effects in human subjects, monitor adverse reactions, and determine optimal dosing regimens. The data collected from these trials will provide valuable insights into the compound's therapeutic potential and guide future research directions.

In conclusion, 2-[2-(2-Methylbutan-2-yl)-5-oxocyclohexyl]acetic acid (CAS No. 2138068-45-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory therapy, antioxidant protection, and multifunctional drug development make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments and improving patient outcomes.